8-Acetyl-1,2,3,4-tetrahydroquinoxaline-6-carbaldehyde
Overview
Description
8-Acetyl-1,2,3,4-tetrahydroquinoxaline-6-carbaldehyde is a chemical compound with the molecular formula C11H12N2O2 and a molecular weight of 204.22 g/mol. It is a derivative of quinoxaline, a class of compounds known for their diverse pharmacological activities .
Synthesis Analysis
The synthesis of quinoxaline derivatives, including 8-Acetyl-1,2,3,4-tetrahydroquinoxaline-6-carbaldehyde, has been extensively studied. Various synthetic strategies have been presented, including oxidation, nitration, diazotization, alkylation, addition, condensation, cyclization, and substitutions reactions . For example, one method involves the reaction of 6-Phenyl-5H-5,7(6H)-pyrrolo[3,4-b]pyrazine with methyl acrylate to afford a related compound .Molecular Structure Analysis
The molecular structure of 8-Acetyl-1,2,3,4-tetrahydroquinoxaline-6-carbaldehyde is based on the quinoxaline core, which is a bicyclic compound consisting of a benzene ring fused to a pyrazine ring.Chemical Reactions Analysis
Quinoxaline derivatives can undergo a variety of chemical reactions, including diazotization, nitration, oxidation, and substitutions reactions . The specific reactions that 8-Acetyl-1,2,3,4-tetrahydroquinoxaline-6-carbaldehyde can undergo would depend on the specific conditions and reagents used.Mechanism of Action
While the specific mechanism of action of 8-Acetyl-1,2,3,4-tetrahydroquinoxaline-6-carbaldehyde is not mentioned in the retrieved papers, quinoxaline derivatives are known to exhibit diverse pharmacological activities. These activities are often due to interactions with various biological targets, such as enzymes or receptors .
Future Directions
The future directions for research on 8-Acetyl-1,2,3,4-tetrahydroquinoxaline-6-carbaldehyde and other quinoxaline derivatives could include further exploration of their synthesis, chemical reactions, and pharmacological activities. Given the diverse biological activities of quinoxaline derivatives, there is potential for the development of new therapeutic agents .
properties
IUPAC Name |
8-acetyl-1,2,3,4-tetrahydroquinoxaline-6-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2/c1-7(15)9-4-8(6-14)5-10-11(9)13-3-2-12-10/h4-6,12-13H,2-3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XAPYNIKKJJJDPT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C2C(=CC(=C1)C=O)NCCN2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30529552 |
Source
|
| Record name | 8-Acetyl-1,2,3,4-tetrahydroquinoxaline-6-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30529552 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Acetyl-1,2,3,4-tetrahydroquinoxaline-6-carbaldehyde | |
CAS RN |
89334-29-2 |
Source
|
| Record name | 8-Acetyl-1,2,3,4-tetrahydroquinoxaline-6-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30529552 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Methyl-1H-pyrrolo[3,4-c]pyridine-3,4(2H,5H)-dione](/img/structure/B3360534.png)
![N-[4-(Ethylsulfanyl)-9-oxo-9,10-dihydroacridin-1-YL]acetamide](/img/structure/B3360576.png)
![4-Thiazolidinone, 3-[1-(1H-benzimidazol-2-yl)ethyl]-2-(phenylimino)-](/img/structure/B3360614.png)
